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Phosphoryl fluoride (POF₃) is a colorless, toxic gas with a boiling point of -39.7 °C [1]. It is highly

reactive and hydrolyzes in water, eventually forming orthophosphoric acid [1].

The classical preparation method involves the controlled hydrolysis of phosphorus pentafluoride (PF₅) [1]. In

modern research, a common and practical synthesis involves a two-step halogen exchange process, starting

from the readily available phosphoryl chloride (POCl₃) [2].

The table below summarizes the core properties and a standard synthetic protocol derived from current

research methodologies [2].

Property Category Details

Chemical Formula POF₃ [1]

Molar Mass 103.9684 g/mol [1]

Physical State Colorless gas [1]

Boiling Point -39.7 °C [1]

Hazards Poisonous, corrosive, reacts with water to form HF [1]
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| Synthesis (Typical Research Scale) | 1. React POCl₃ with a secondary amine and a base (e.g., Et₃N) to

form a phosphoramidic dichloride intermediate. 2. Perform a fluoride-chloride halogen exchange using

potassium fluoride (KF, 8.0 equiv) in acetone at room temperature [2]. |

Modern Context: Phosphorus Fluoride Exchange
(PFEx) in Drug Discovery

While the historical discovery of POF₃ may be obscure, its relevance has been revitalized by the emergence

of Phosphorus Fluoride Exchange (PFEx) as a powerful "click chemistry" reaction [3] [2].

PFEx is a catalytic click reaction that involves the exchange of P(V)–F bonds with alcohol and amine

nucleophiles, reliably producing P–O- and P–N-linked compounds [4]. This reaction is inspired by how

nature uses phosphate esters and anhydrides to build complex molecules like DNA and ATP [2]. Although

POF₃ itself is often impractical for routine lab use due to its high toxicity and gaseous state, it is considered a

conceptual ideal for PFEx, and related bench-stable molecules like phosphoramidic difluorides are

commonly used instead [2].

The following diagram illustrates the core concept of the PFEx reaction and its strategic value:
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The PFEx chemistry, for which POF₃ is a foundational concept, enables the precise and rapid construction of

complex, three-dimensional molecules. This is crucial for creating diversity in drug candidates and for the

late-stage functionalization of existing drug molecules [2]. The table below outlines key applications and

critical safety protocols.

Application/Safety
Aspect

Description

Drug Discovery &
Development

Used to create multidimensional molecular hubs for probing biological

systems and generating new therapeutic candidates [2].

Late-Stage
Functionalization

Enables the efficient modification of complex drug molecules or fragments to

optimize properties or create new chemical entities [2].

Handling & Quenching Protocols require careful handling of P–F containing compounds and

effective quenching of reactions to ensure user safety [4].

Historical Safety
Context

Organophosphorus(V) fluorides have been employed as toxic nerve agents,

which has historically overshadowed their potential. This necessitates strict
safety measures in the lab [2].

Key Insights for Researchers

For scientists in drug development, understanding phosphoryl fluoride's role provides key advantages:

Novel Chemistries: PFEx is the latest addition to the Nobel Prize-winning click chemistry toolbox,
offering a new way to make stable, three-dimensional molecular connections that are often needed in

pharmaceuticals [3] [2].
Safety First: The toxic legacy of some organophosphorus fluorides means that rigorous safety

protocols are non-negotiable. Always adhere to institutional guidelines for handling and disposal [4]
[2].

Bridging History and Innovation: While POF₃ is a simple molecule, its modern application in PFEx
represents a significant shift from "poison to promise," unlocking new avenues for creating functional

molecules [3].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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